N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea

• IUPAC Name: 1-[1-[(4-chlorophenyl)methyl]-5-methylpyrazol-3-yl]-3-(3,5-dimethylphenyl)thiourea
• InChI: InChI=1S/C20H21ClN4S/c1-13-8-14(2)10-18(9-13)22-20(26)23-19-11-15(3)25(24-19)12-16-4-6-17(21)7-5-16/h4-11H,12H2,1-3H3,(H2,22,23,24,26)
• InChI Key: SIEJVYBEBONUCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NC2=NN(C(=C2)C)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C20H21ClN4S
• Molecular Weight: 384.9 g/mol

Description

N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea, also known as CCT018159, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea involves the inhibition of a protein called Aurora kinase A, which is involved in the regulation of cell division. By inhibiting this protein, N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea can prevent the growth and proliferation of cancer cells. Additionally, it has been found to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is a crucial step in the growth and spread of tumors. N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea is its specificity for Aurora kinase A, which makes it a promising candidate for cancer treatment. Additionally, it has been found to have low toxicity, making it a safer alternative to other cancer drugs. However, one of the limitations of N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea and its potential therapeutic applications. Finally, the development of analogs of N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea with improved solubility and potency is an area of ongoing research.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3,5-dimethylphenyl)thiourea has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties, as it can inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer. Additionally, it has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.